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Cat. No.: B073702 Get Quote

An In-depth Technical Guide to 2,6-dipyridin-2-ylpyridine and its Derivatives for Researchers

and Drug Development Professionals

Introduction
2,6-dipyridin-2-ylpyridine, systematically known by its IUPAC name, is more commonly

referred to in chemical literature as 2,2':6',2''-terpyridine (tpy). This compound, along with its

numerous derivatives, constitutes a cornerstone in the fields of coordination chemistry,

materials science, and drug development. Terpyridines are a well-established class of

tridentate ligands, capable of binding to a central metal atom through three nitrogen donor

atoms.[1] This strong chelating ability allows for the formation of stable and well-defined metal

complexes with a wide array of metal ions.[1]

The versatility of terpyridine chemistry lies in the ability to modify the core structure with various

substituents. These modifications can fine-tune the electronic and steric properties of the

resulting metal complexes, leading to a broad spectrum of applications, from medicinal

chemistry and optoelectronics to supramolecular chemistry.[1][2] A significant derivative is 2,6-

dipyridin-2-yl-4-pyridin-4-ylpyridine, also known as 4'-(4-pyridyl)-2,2':6',2''-terpyridine, which

features an additional pyridine ring, enhancing its π-conjugation system and providing further

coordination sites.[3]

This guide provides an in-depth overview of 2,6-dipyridin-2-ylpyridine (2,2':6',2''-terpyridine)

and its derivatives, focusing on commercial availability, physicochemical properties, synthesis

protocols, and key applications relevant to researchers and drug development professionals.
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Commercial Suppliers
A variety of chemical suppliers offer 2,6-dipyridin-2-ylpyridine (2,2':6',2''-terpyridine) and its

derivatives in various grades and quantities. Researchers are advised to request certificates of

analysis to ensure the purity and identity of the material.

Supplier Product Name(s) Notes

Sigma-Aldrich 2,2':6',2''-Terpyridine
A major supplier for research-

grade chemicals.[4]

Alfa Chemistry

2,2':6',2''-Terpyridine and

various derivatives (e.g., 4'-

methoxy, 4'-phenyl)

Offers customizable metal-

organic framework (MOF)

linkers.[5]

Echemi
2,6-dipyridin-2-ylpyridine

(2,2':6',2''-Terpyridine)

Platform with multiple

manufacturers, including

Compound Net Biotechnology

Inc.[6]

Smolecule
2,6-dipyridin-2-yl-4-pyridin-4-

ylpyridine

Specializes in complex organic

compounds for research.[3]

Benchchem
2,6-dipyridin-2-yl-4-pyridin-4-

ylpyridine

Provides compounds for

research use only.[1]

US Biological Life Sciences

4'-(4-Bromophenyl)-2,2':6',2''-

terpyridine, 4'-Bromo-2,2':6',2''-

terpyridine, and other

derivatives

Supplies highly purified ligands

for functional metal complexes.

[5]

NINGBO INNO PHARMCHEM

CO.,LTD.

2,6-dipyridin-2-ylpyridine-4-

carboxylic acid

Focuses on materials for high-

technology sectors like

optoelectronics.[7]

ChemicalBook
2,6-dipyridin-2-yl-4-pyridin-4-

ylpyridine

Lists Chinese manufacturers

such as Career Henan

Chemical Co.[8]
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The fundamental properties of 2,2':6',2''-terpyridine and its 4'-(4-pyridyl) derivative are

summarized below. These data are crucial for experimental design, characterization, and

computational modeling.

Property 2,2':6',2''-Terpyridine
2,6-dipyridin-2-yl-4-pyridin-
4-ylpyridine

Synonyms
2,6-Bis(2-pyridyl)pyridine, TPY,

α,α′,α′′-Tripyridyl[6]

4'-(4-pyridyl)-2,2':6',2''-

terpyridine[3]

CAS Number 1148-79-4[6][9] 112881-51-3[1][3]

Molecular Formula C₁₅H₁₁N₃[6][9] C₂₀H₁₄N₄[3][10]

Molecular Weight 233.27 g/mol [6][9] 310.4 g/mol [1][3]

Appearance
Cream to yellow to brown

crystalline powder[6]
Not specified, likely a solid.

Melting Point 89-91 °C[6] Not specified.

Boiling Point 370 °C[6] Not specified.

InChIKey
DRGAZIDRYFYHIJ-

UHFFFAOYSA-N[6]

DPPKPCLKZOLTMB-

UHFFFAOYSA-N[1][10]

Purity Typically ≥98%[5] Typically ≥95%

X-ray crystallographic studies have provided detailed insights into the structure of these

molecules. In 2,6-dipyridin-2-yl-4-pyridin-4-ylpyridine, the C-C bond lengths within the pyridine

rings average 1.38-1.40 Å, with C-N bonds around 1.34-1.36 Å.[3] The C-C bonds connecting

the central pyridine to the outer rings are slightly longer at approximately 1.48-1.50 Å.[3]

Experimental Protocols: Synthesis Methodologies
The synthesis of the terpyridine core and its subsequent functionalization are well-established

processes in organic chemistry. Below are detailed protocols for two common synthetic

strategies.

Kröhnke-Type Reaction for Terpyridine Core Synthesis
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This method is used to synthesize 2,6-di(pyridin-2-yl)pyridin-4(1H)-one, a key intermediate for

various terpyridine analogues.[11]

Reaction: Ethyl picolinate + Acetone → 1,5-bis(2′-bipyridyl)pentane-1,3,5-trione → 2,6-

di(pyridin-2-yl)pyridin-4(1H)-one

Optimized Protocol:

Step 1: Condensation

In a reaction vessel under an inert atmosphere, combine ethyl picolinate and acetone in a

2:1.1 molar ratio.[11]

Add sodium hydride (NaH) in a 2:3 molar ratio relative to ethyl picolinate.[11]

Maintain the reaction temperature at 10°C for approximately 8 hours to form the

intermediate 1,5-bis(2′-bipyridyl)pentane-1,3,5-trione.[11]

Step 2: Cyclization

To the intermediate from Step 1, add ammonium formate (HCOONH₄) as the nitrogen

source.[11]

Heat the reaction mixture to facilitate the ring-closing cyclization, yielding 2,6-di(pyridin-2-

yl)pyridin-4(1H)-one.

Purify the product via recrystallization or column chromatography.

This optimized two-step process can achieve a total yield of up to 66%.[11]
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Kröhnke-Type Synthesis Workflow

Step 1: Condensation

Step 2: Cyclization

Purification

Ethyl Picolinate + Acetone

Add NaH (Base)

React at 10°C, 8h

1,5-bis(2′-bipyridyl)pentane-1,3,5-trione

Add HCOONH₄ (Nitrogen Source)

Heating

2,6-di(pyridin-2-yl)pyridin-4(1H)-one

Final Product

Click to download full resolution via product page
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Kröhnke-type reaction workflow for a terpyridine intermediate.

Suzuki-Miyaura Cross-Coupling for 4'-Functionalization
This palladium-catalyzed reaction is highly efficient for introducing aryl groups, such as a 4-

pyridyl substituent, onto the central pyridine ring of the terpyridine scaffold.[1]

Reaction: 4'-bromo-2,2':6',2''-terpyridine + Pyridine-4-boronic acid → 2,6-dipyridin-2-yl-4-

pyridin-4-ylpyridine

General Protocol:

To a reaction flask, add 4'-bromo-2,2':6',2''-terpyridine, pyridine-4-boronic acid (typically 1.1

to 1.2 molar equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄), and a base (e.g., K₂CO₃ or

Na₂CO₃).[1]

Add a suitable solvent system, such as a mixture of toluene and water.

Purge the mixture with an inert gas (e.g., argon or nitrogen) to prevent oxidation of the

catalyst.[1]

Heat the reaction mixture, typically between 80-100°C, and monitor the reaction progress

using an appropriate technique (e.g., TLC or LC-MS).[1]

Upon completion, cool the reaction, perform an aqueous workup to remove inorganic salts,

and extract the product with an organic solvent.

Dry the organic layer, concentrate it under reduced pressure, and purify the crude product by

column chromatography to yield the desired 4'-(4-pyridyl)-2,2':6',2''-terpyridine.[1]

Applications in Research and Drug Development
The unique ability of 2,6-dipyridin-2-ylpyridine and its derivatives to form stable metal

complexes is the foundation of their diverse applications.
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Application Pathways of Terpyridine Ligands

Key Application Areas

2,6-Dipyridin-2-ylpyridine
(Tridentate Ligand)

Metal Ion Chelation

Coordination

Stable Metal Complexes

Formation

Optoelectronics
(OLEDs, Sensors)

Luminescent Properties

Materials Science
(MOFs, Polymers)

Self-Assembly Properties

Catalysis
(e.g., Hydrogen Evolution)

Redox Activity

Drug Development
(DNA Intercalation, Anticancer)

Biological Activity

Click to download full resolution via product page

Logical flow from terpyridine structure to its diverse applications.

Coordination Chemistry and Catalysis: As potent tridentate ligands, terpyridines form the

basis for novel catalysts.[3] Their metal complexes have been explored for electrocatalytic

processes, including the hydrogen evolution reaction from water, a key process in clean

energy research.[1]

Materials Science: The directional bonding provided by terpyridine ligands is utilized in the

synthesis of advanced materials like metal-organic frameworks (MOFs) and supramolecular

polymers.[1] These materials are investigated for gas storage, separation, and sensing. The
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self-assembly of these ligands with metal ions is driven by the predictable nature of

coordination bonds.[1]

Optoelectronics: Terpyridine-metal complexes often exhibit unique photophysical properties,

such as strong luminescence.[3] This makes them highly valuable for designing light-emitting

materials for organic light-emitting diodes (OLEDs) and for creating sophisticated chemical

sensors that change their emission in response to specific analytes.[7]

Drug Development and Biological Activity: The pyridine scaffold is a common motif in many

commercially available drugs.[2] Terpyridine derivatives have shown potential biological

activity, including the ability to act as DNA intercalating agents, which can affect gene

expression and other cellular processes.[3] This property is being investigated for

applications in drug delivery and as potential therapeutic agents, particularly in anticancer

research.[12][13]

Safety and Handling
According to safety data sheets (SDS), 2,2':6',2''-terpyridine and its derivatives should be

handled with care in a well-ventilated area.[4][9][14]

Hazards: May cause skin and serious eye irritation.[4][10] Some derivatives are classified as

fatal if swallowed or in contact with skin.[4] May cause respiratory irritation.[4][9]

Precautions: Wear suitable protective clothing, including gloves and eye protection.[4][14]

Avoid formation and inhalation of dust.[9][14] Do not eat, drink, or smoke when using this

product.[4][6]

First Aid: In case of contact, wash skin thoroughly with soap and water. For eye contact,

rinse cautiously with water for several minutes.[9][14] If inhaled, move the person to fresh air.

[9] If swallowed, rinse mouth with water and seek immediate medical attention.[4][6]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6]

Always consult the specific safety data sheet for the compound being used before beginning

any experimental work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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